(4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone

• IUPAC Name: [4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone
• InChI: InChI=1S/C16H19BrN4O3/c1-20-10-12(14(19-20)23-2)16(22)21-8-5-11(6-9-21)24-15-13(17)4-3-7-18-15/h3-4,7,10-11H,5-6,8-9H2,1-2H3
• InChI Key: DKULFMQVWKHBHX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)N2CCC(CC2)OC3=C(C=CC=N3)Br
• Molecular Formula: C16H19BrN4O3
• Molecular Weight: 395.25 g/mol
• CAS No.: 1448029-42-2

Description

(4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C16H19BrN4O3 and its molecular weight is 395.257. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds with structures incorporating elements similar to the specified chemical have been synthesized and evaluated for their antimicrobial properties. For instance, a series of compounds synthesized by Kumar et al. (2012) demonstrated good antimicrobial activity, comparable to standard drugs like ciprofloxacin and fluconazole, with methoxy group-containing compounds showing higher activity (Kumar et al., 2012).

Synthesis Methodologies

Shevchuk et al. (2012) developed a convenient method for preparing (1H-Azol-1-yl)piperidines, demonstrating the synthetic versatility of compounds containing piperidinyl and azolyl groups through arylation and subsequent reduction (Shevchuk et al., 2012).

Structural Analysis and Isomorphism

Swamy et al. (2013) explored the structural characteristics of heterocyclic analogues, revealing insights into their isomorphism and the effects of chlorine-methyl (Cl-Me) exchange, which might be relevant for understanding the structural implications of substituents in similar compounds (Swamy et al., 2013).

Potential Anticancer Applications

Research by Gouhar and Raafat (2015) on the synthesis of certain heterocyclic compounds and their reactions with nucleophiles aimed at evaluating their anticancer potential indicates a growing interest in exploring such compounds for therapeutic applications (Gouhar & Raafat, 2015).

Pharmacological Evaluation

Compounds incorporating piperidinyl and pyrazolyl groups have been evaluated for their potential as TRPV4 antagonists in the treatment of pain, showcasing the pharmacological interest in such structures (Tsuno et al., 2017).